2-Oxo-2-phenylethyl triphenylacetate
Description
Triphenylacetate esters are characterized by a triphenylacetic acid moiety (C₆H₅)₃CCOOH esterified with an alcohol-derived group.
Properties
Molecular Formula |
C28H22O3 |
|---|---|
Molecular Weight |
406.5g/mol |
IUPAC Name |
phenacyl 2,2,2-triphenylacetate |
InChI |
InChI=1S/C28H22O3/c29-26(22-13-5-1-6-14-22)21-31-27(30)28(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H,21H2 |
InChI Key |
PBFBBKFAIUCVEC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Analogues
The following compounds share structural or functional similarities with 2-oxo-2-phenylethyl triphenylacetate:
Table 1: Structural Comparison
*Estimated based on analogous structures.
Key Research Findings
Thermal Stability : Benzyl triphenylacetate undergoes thermal decomposition, leading to aryl migration and α-lactone intermediates. This contrasts with simpler esters like methyl 2-oxo-2-phenylacetate, which lack such reactivity .
Pharmaceutical Relevance : Triphenylacetate salts (e.g., in Vilanterol formulations) are critical for drug stability, with molecular weights exceeding 770 Da in deuterated forms .
Safety Protocols : Compounds like 3,3,5-trimethylcyclohexyl 2-oxo-2-phenylacetate mandate specialized firefighting measures (e.g., alcohol-resistant foam), highlighting the need for tailored safety practices in lab settings .
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